molecular formula C12H17ClO B400815 1-(1-Chloro-2-methylpropan-2-yl)-2-ethoxybenzene

1-(1-Chloro-2-methylpropan-2-yl)-2-ethoxybenzene

Cat. No. B400815
M. Wt: 212.71g/mol
InChI Key: QSTXUWDNHBTZGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(1-Chloro-2-methylpropan-2-yl)-2-ethoxybenzene is a useful research compound. Its molecular formula is C12H17ClO and its molecular weight is 212.71g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H17ClO

Molecular Weight

212.71g/mol

IUPAC Name

1-(1-chloro-2-methylpropan-2-yl)-2-ethoxybenzene

InChI

InChI=1S/C12H17ClO/c1-4-14-11-8-6-5-7-10(11)12(2,3)9-13/h5-8H,4,9H2,1-3H3

InChI Key

QSTXUWDNHBTZGA-UHFFFAOYSA-N

SMILES

CCOC1=CC=CC=C1C(C)(C)CCl

Canonical SMILES

CCOC1=CC=CC=C1C(C)(C)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

120 g of 98% sulfuric acid was charged in a 500 ml four-neck flask. 200 g of phenetole was added dropwise thereto while the temperature was kept at 45° C. A mixed solution of 90 g of methallyl chloride and 165 g of phenetole was added dropwise thereto over 10 h while the temperature was kept at 0° to 10° C. The mixture was kept at 25° C. for 15 h and then poured into ice/water. An organic layer was separated out, washed thoroughly with a dilute aqueous sodium hydroxide solution and then water and dried over anhydrous sodium sulfate to obtain 451.2 g of crude 2-(2-ethoxyphenyl)-2-methylpropyl chloride. The crude product was analyzed according to gas chromatography to reveal that it comprised 22% of 2-(4-ethoxyphenyl)-2-methylpropyl chloride and 78% of 2-(2-ethoxyphenyl)-2-methylpropyl chloride (isomer).
Quantity
120 g
Type
reactant
Reaction Step One
Quantity
200 g
Type
reactant
Reaction Step Two
Quantity
90 g
Type
reactant
Reaction Step Three
Quantity
165 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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